Cas no 1391054-75-3 (Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone)

• Product Name: Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone
• CAS No: 1391054-75-3
• MF: C₂₀H₁₈I₂O₄
• MW: 576.163470745087
• CID: 4554580
• Update Time: 2025-07-09

Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone Chemical and Physical Properties

Names and Identifiers

• Des-O-[2-(diethylamino)ethyl]-1-methoxy Amiodarone
• [2-[(1RS)-1-Methoxybutyl]benzofuran-3-yl][4-hydroxy-3,5-diiodophenyl]Methanone
• Amiodarone Impurity 16
• Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone

• Inchi： 1S/C20H18I2O4/c1-3-6-16(25-2)20-17(12-7-4-5-8-15(12)26-20)18(23)11-9-13(21)19(24)14(22)10-11/h4-5,7-10,16,24H,3,6H2,1-2H3
• InChI Key： GCYPEABHAAFBOL-UHFFFAOYSA-N
• SMILES： C(C1=CC(I)=C(O)C(I)=C1)(C1C2=CC=CC=C2OC=1C(OC)CCC)=O

Additional information on Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone

Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone and Its Significance in Modern Medicinal Chemistry

Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone, a derivative of the well-known antiarrhythmic agent amiodarone, represents a significant advancement in the field of medicinal chemistry. This compound, identified by its CAS number 1391054-75-3, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The modification of the original amiodarone molecule has led to the development of a compound with enhanced pharmacological profiles, making it a promising candidate for further research and clinical evaluation.

The chemical structure of Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone incorporates several key modifications that distinguish it from its parent compound. The substitution of the hydroxyl group at the 2-position with a methoxy group and the introduction of a diethylamino ethyl side chain at the same position result in a molecule with altered electronic and steric properties. These changes are expected to influence the compound's interaction with biological targets, particularly ion channels and receptors involved in cardiac electrophysiology.

Recent studies have highlighted the importance of structural modifications in optimizing drug efficacy and safety. The introduction of the methoxy group at the 1-position enhances lipophilicity, which can improve membrane permeability and thereby increase bioavailability. Concurrently, the diethylamino ethyl side chain contributes to increased solubility in aqueous environments, potentially reducing dosing frequency and improving patient compliance. These features make Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone an attractive candidate for oral administration in therapeutic regimens.

The pharmacological profile of this compound is of particular interest due to its potential as an antiarrhythmic agent. Amiodarone derivatives have long been studied for their ability to modulate multiple ion channels, including potassium, sodium, and calcium channels. The structural modifications in Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone are expected to fine-tune its selectivity for these channels, thereby reducing side effects associated with broad-spectrum activity. Preliminary in vitro studies suggest that this derivative exhibits potent antiarrhythmic effects with a reduced risk of proarrhythmia compared to conventional amiodarone.

In addition to its antiarrhythmic properties, Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone may also exhibit additional therapeutic benefits. Research indicates that amiodarone derivatives can possess antioxidant and anti-inflammatory properties, which could be beneficial in managing cardiovascular diseases beyond arrhythmias. The methoxy group and diethylamino ethyl side chain may contribute to these effects by influencing redox balance and modulating inflammatory pathways.

The synthesis of Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the expertise of medicinal chemists but also pave the way for scalable production methods suitable for clinical trials.

The development of novel antiarrhythmic agents is crucial due to the increasing prevalence of cardiac arrhythmias worldwide. Current treatments often suffer from limitations such as poor efficacy, significant side effects, or narrow therapeutic windows. The unique properties of Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone, as outlined above, position it as a promising alternative or adjunct therapy for patients suffering from arrhythmias. Further preclinical studies are warranted to fully elucidate its pharmacokinetic profile and long-term safety.

The integration of computational modeling and high-throughput screening has accelerated the discovery and optimization process for new drug candidates like Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone. These technologies allow researchers to predict binding affinities, metabolic stability, and other critical parameters early in the development process, thereby reducing time-to-market for novel therapeutics. The combination of experimental data with computational insights provides a powerful platform for rational drug design.

In conclusion, Des-O-2-(diethylamino)ethyl-1-methoxy Amiodarone represents a significant advancement in medicinal chemistry with potential therapeutic applications in cardiovascular medicine. Its unique structural features offer advantages over conventional amiodarone derivatives, including improved pharmacokinetics and reduced side effects. Continued research into this compound holds promise for addressing unmet medical needs related to cardiac arrhythmias.